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Compound of Interest

Compound Name: Nolatrexed

Cat. No.: B128640 Get Quote

Effective management and disposal of Nolatrexed, an antineoplastic agent, are critical for

ensuring laboratory safety and environmental protection. As a cytotoxic compound, Nolatrexed
and any materials contaminated with it must be handled as hazardous waste. Adherence to

these procedural guidelines is essential to mitigate exposure risks and ensure regulatory

compliance.

Nolatrexed is a potent thymidylate synthase inhibitor developed for cancer chemotherapy.[1]

Due to its cytotoxic nature, all waste generated during research and development activities

involving this compound must be segregated, labeled, and disposed of following stringent

protocols for hazardous materials. The primary method for the disposal of cytotoxic waste is

high-temperature incineration, which ensures the complete destruction of the active compound.

Step-by-Step Disposal Procedures
The following steps provide a framework for the safe disposal of Nolatrexed waste. It is

imperative to consult and adhere to all applicable federal, state, and local regulations, as

requirements may vary.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is the foundation of safe disposal. Immediately upon generation,

Nolatrexed waste must be categorized and placed into designated, color-coded waste

containers. The two primary categories for chemotherapy waste are "trace" and "bulk."
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Trace Nolatrexed Waste: This category includes items that are "RCRA empty," meaning they

hold less than 3% of the original drug's weight. Examples include:

Empty vials, ampules, and IV bags.

Used personal protective equipment (PPE) such as gloves, gowns, and masks without

visible contamination.

Contaminated wipes, gauze, and other soft materials used during handling and

administration.

Action: Place all trace Nolatrexed waste into a rigid, leak-proof, and puncture-resistant

container, typically yellow, and clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic

Waste."

Bulk Nolatrexed Waste: This category includes materials that are visibly contaminated or

contain more than 3% of the drug by weight. This includes:

Partially used vials or IV bags of Nolatrexed.

Spill cleanup materials.

Grossly contaminated PPE.

Unused or expired Nolatrexed.

Action: Place all bulk Nolatrexed waste into a rigid, leak-proof, and sealed container,

typically black, and clearly labeled "Hazardous Waste," "Chemotherapy Waste," or "Cytotoxic

Waste."

Step 2: Sharps Disposal

Any sharps, such as needles, syringes, or broken glass, contaminated with Nolatrexed must

be disposed of in a dedicated sharps container.

Action: Place all contaminated sharps into a puncture-resistant sharps container that is clearly

labeled for cytotoxic sharps waste. These containers are often yellow with a purple lid or

otherwise designated for this specific waste stream.
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Step 3: Container Management and Labeling

All waste containers must be kept closed and sealed when not in use to prevent spills and

aerosolization.

Action: Ensure all containers are clearly and accurately labeled with the contents (e.g.,

"Nolatrexed Waste," "Cytotoxic Waste") and the appropriate hazard symbols in accordance

with OSHA's Hazard Communication Standard and EPA regulations.

Step 4: Storage of Nolatrexed Waste

Designate a secure, well-ventilated area for the temporary storage of Nolatrexed waste

containers before collection.

Action: Store filled and sealed waste containers in a designated area with limited access. This

area should be away from general laboratory traffic and clearly marked as a hazardous waste

storage area.

Step 5: Final Disposal

The final disposal of Nolatrexed waste must be conducted by a licensed and certified

hazardous waste contractor.

Action: Arrange for a qualified hazardous waste management company to collect, transport,

and dispose of the waste. The standard and required method of disposal for cytotoxic waste is

high-temperature incineration. Maintain all disposal records and manifests as required by law.

Physicochemical Data for Nolatrexed
The following table summarizes key quantitative data for Nolatrexed and its dihydrochloride

salt, which is relevant for handling and safety considerations.
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Property Value

Nolatrexed

Molecular Formula C₁₄H₁₂N₄OS

Molar Mass 284.34 g/mol [2]

CAS Number 147149-76-6[2]

Nolatrexed Dihydrochloride

Molecular Formula C₁₄H₁₄Cl₂N₄OS

Molecular Weight 357.26 g/mol

CAS Number 152946-68-4

Appearance Off-White to Pale Yellow Solid[1]

Solubility
DMSO: ≥ 17.2 mg/mL, PBS: ~25 mg/mL (with

sonication)[1]

GHS Hazard Codes

H341 (Suspected of causing genetic defects),

H361 (Suspected of damaging fertility or the

unborn child)[3]

Experimental Protocols
Detailed experimental protocols for the chemical neutralization or degradation of Nolatrexed
for disposal purposes are not publicly available or recommended. The established and

regulated procedure for its disposal is high-temperature incineration, which ensures the

complete destruction of the cytotoxic compound. Any deviation from this standard would

require extensive validation and regulatory approval.

Nolatrexed Disposal Workflow
The following diagram illustrates the logical workflow for the proper segregation and disposal of

Nolatrexed waste in a laboratory setting.
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Caption: Logical workflow for the proper segregation and disposal of Nolatrexed waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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